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Compound of Interest

Compound Name: 2,3,5-Trimethylphenol

Cat. No.: B045783

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Data on the environmental fate and degradation of 2,3,5-trimethylphenol are
scarce in publicly available scientific literature. Much of the information presented in this guide
is extrapolated from studies on its isomers (e.g., 2,3,6-trimethylphenol and 2,4,6-
trimethylphenol) and the broader class of alkylphenols. The significant data gaps for 2,3,5-
trimethylphenol are explicitly noted.

Executive Summary

2,3,5-Trimethylphenol is a substituted phenolic compound for which specific environmental
fate and degradation data are largely unavailable. Standard safety data sheets repeatedly
indicate "no data available" for key parameters such as persistence, bioaccumulation, and
mobility. However, based on the behavior of its isomers and other alkylphenols, it is anticipated
that 2,3,5-trimethylphenol may exhibit persistence in the environment, particularly under
anaerobic conditions. This guide synthesizes the available information on related compounds
to infer potential environmental behavior and degradation pathways for 2,3,5-trimethylphenol,
highlighting the critical need for further research.

Physicochemical Properties and Environmental
Mobility
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Understanding the fundamental physicochemical properties of 2,3,5-trimethylphenol is crucial
for predicting its environmental distribution.

Property Value Source
Molecular Formula CoH120 [1112]
Molecular Weight 136.19 g/mol [1]

Data not available for 2,3,5-

Water Solubility TMP. For 2,3,6-TMP: 1,580 [3]
mg/L at 25°C.

Vapor Pressure 9.75 mmHg at 60°C

Log Kow (Octanol-Water Data not available for 2,3,5- 3]

Partition Coefficient) TMP. For 2,3,6-TMP: 2.67.

pKa Data not available

The octanol-water partition coefficient (Log Kow) of the isomer 2,3,6-trimethylphenol suggests a
moderate potential for bioaccumulation in aquatic organisms and partitioning to soil and
sediment[3]. The mobility of 2,3,5-trimethylphenol in soil is expected to be low, based on the
estimated Koc value of its isomer|[3].

Abiotic Degradation Pathways

Abiotic degradation processes, including photodegradation and oxidation, may contribute to the
transformation of 2,3,5-trimethylphenol in the environment.

Photodegradation

Direct photolysis of 2,3,5-trimethylphenol by sunlight may occur, although specific studies are
lacking. Research on the isomer 2,4,6-trimethylphenol indicates that photooxidation is a
relevant degradation pathway in surface waters, with half-lives ranging from 1.7 to 11 hours,
influenced by water depth and composition. The primary mechanism is likely the reaction with
photochemically produced hydroxyl radicals. The atmospheric half-life of another isomer, 2,3,6-
trimethylphenol, is estimated to be approximately 3 hours due to its reaction with hydroxyl
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radicals, suggesting that atmospheric degradation could be a significant removal process if the
compound partitions to the air.

Chemical Oxidation

Studies on 2,4,6-trimethylphenol have shown that it can be oxidized by Fe(lll) aguacomplexes.
This process leads to the formation of intermediates such as 2,6-dimethyl-4-
(hydroxymethyl)phenol and 3,5-dimethyl-4-hydroxybenzaldehyde. It is plausible that 2,3,5-
trimethylphenol could undergo similar oxidation reactions in environments rich in iron oxides.

A potential oxidation pathway for a trimethylphenol isomer is depicted below.

Oxidation by - -
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Figure 1: Proposed oxidation pathway for 2,4,6-trimethylphenol by Fe(lll) aquacomplexes.

Biotic Degradation Pathways

The biodegradation of 2,3,5-trimethylphenol is largely uncharacterized. However, insights can
be drawn from studies on other alkylphenols and general phenol metabolism.

Aerobic Biodegradation

Aerobic biodegradation of phenolic compounds by microorganisms typically proceeds through
initial hydroxylation of the aromatic ring to form a catechol derivative. This is followed by ring
cleavage, which can occur via two main pathways: the ortho-cleavage pathway or the meta-
cleavage pathway. These pathways ultimately lead to intermediates that can enter central
metabolic cycles.

While specific data for 2,3,5-trimethylphenol is absent, studies on a mixture of
trimethylphenols have shown that mineralization can reach up to 99%, although the
degradation can be unpredictable and may lead to the accumulation of unidentified
metabolites. The presence of three methyl groups on the aromatic ring may hinder enzymatic
attack, potentially leading to slower degradation rates compared to simpler phenols.
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Figure 2: Generalized aerobic degradation pathways for phenolic compounds.

Anaerobic Biodegradation

Studies on the isomers 2,3,6-trimethylphenol and 2,4,6-trimethylphenol have shown them to be
resistant to anaerobic degradation over extended periods (8 weeks)[3]. This suggests that
2,3,5-trimethylphenol is also likely to be persistent under anaerobic conditions, such as in
sediments and anoxic zones of groundwater. The recalcitrance of alkylphenols under anaerobic
conditions is a significant environmental concern.

Fungal Degradation
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White-rot fungi, such as Phanerochaete chrysosporium, are known to degrade a wide range of
recalcitrant organic pollutants, including phenolic compounds and lignin, a complex polymer
with structural similarities to some phenolic resins. These fungi secrete powerful extracellular
enzymes, such as lignin peroxidases and manganese peroxidases, that can initiate the
breakdown of complex aromatic structures. While no studies have specifically investigated the
fungal degradation of 2,3,5-trimethylphenol, this remains a promising area for future research
into its bioremediation.

Experimental Protocols

Detailed experimental protocols for studying the degradation of 2,3,5-trimethylphenol are not
available in the literature. However, standardized methods for assessing the biodegradation of
chemicals can be adapted. A general experimental workflow is proposed below.
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Figure 3: A generalized experimental workflow for assessing the biodegradation of 2,3,5-
trimethylphenol.

Key Methodologies:

» Biodegradation Assays: Standard OECD or EPA guideline tests for aerobic and anaerobic

biodegradability in water, soil, or sediment can be employed. These typically involve

incubating the test substance with a microbial inoculum from an appropriate environmental

matrix and monitoring its disappearance over time.
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e Analytical Techniques: High-Performance Liquid Chromatography (HPLC) with UV or mass
spectrometric detection is a suitable method for quantifying the parent compound[4]. Gas
Chromatography-Mass Spectrometry (GC-MS) is essential for the identification and
guantification of volatile degradation products and for analyzing derivatized phenols[1][5].

o Metabolite Identification: The structural elucidation of degradation intermediates would
require advanced analytical techniques such as high-resolution mass spectrometry (HRMS)
and Nuclear Magnetic Resonance (NMR) spectroscopy.

Data Gaps and Future Research Directions

The lack of empirical data on the environmental fate and degradation of 2,3,5-trimethylphenol
is a significant knowledge gap. Future research should prioritize the following:

o Standardized Biodegradation Studies: Conducting aerobic and anaerobic biodegradation
tests in relevant environmental matrices (soil, water, sediment) to determine degradation
rates and half-lives.

« Identification of Degradation Pathways: Elucidating the specific metabolic pathways and
identifying the major degradation products under both aerobic and anaerobic conditions.

o Photodegradation Studies: Quantifying the rates of direct and indirect photolysis in aqueous
solutions and in the atmosphere.

e Bioaccumulation and Toxicity: Assessing the bioaccumulation potential in aquatic organisms
and evaluating its ecotoxicity to provide a comprehensive environmental risk assessment.

e Fungal Degradation Potential: Investigating the ability of white-rot fungi and other specialized
microorganisms to degrade 2,3,5-trimethylphenol.

Conclusion

While a definitive assessment of the environmental fate and degradation of 2,3,5-
trimethylphenol is hampered by a lack of specific data, inferences from its isomers and the
broader class of alkylphenols suggest a potential for environmental persistence, particularly in
anaerobic environments. Abiotic degradation through photooxidation may play a role in its
removal from sunlit surface waters and the atmosphere. The potential for microbial degradation
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exists, likely proceeding through pathways common to other phenolic compounds, but the rate
and extent of this degradation are unknown. This technical guide underscores the urgent need
for dedicated research to fill the existing data gaps and enable a thorough environmental risk
assessment of 2,3,5-trimethylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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